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Compound of Interest

Compound Name: SR 146131

Cat. No.: B1682613 Get Quote

Technical Support Center: SR 146131
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and storage of SR 146131 in solution.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid SR 146131?

A: Solid SR 146131 powder should be stored at -20°C for long-term stability, where it can be

viable for up to three years. For shorter periods, it can be stored at 4°C for up to two years.[1]

Q2: How should I prepare and store stock solutions of SR 146131?

A: It is recommended to prepare stock solutions in dimethyl sulfoxide (DMSO). SR 146131 is

soluble in DMSO at a concentration of 250 mg/mL (409.73 mM), though ultrasonic assistance

may be necessary for complete dissolution.[1][2] For optimal stability, stock solutions should be

aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to two years or at

-20°C for up to one year.[1][3][4]

Q3: Can I prepare SR 146131 solutions in solvents other than DMSO?

A: While DMSO is the primary recommended solvent for initial stock solutions, SR 146131 can

be prepared in other solvent systems for experimental use. For in vivo studies, protocols

involving co-solvents such as PEG300, Tween-80, saline, and corn oil have been reported,

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1682613?utm_src=pdf-interest
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://globalresearchonline.net/journalcontents/v70-1/29.pdf
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://globalresearchonline.net/journalcontents/v70-1/29.pdf
https://en.wikipedia.org/wiki/Thiazole
https://globalresearchonline.net/journalcontents/v70-1/29.pdf
https://www.nbinno.com/article/other-organic-chemicals/chemistry-of-thiazoles-synthesis-properties-future-outlook-se
https://www.medchemexpress.com/SR_146131.html
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


though these may result in suspensions rather than clear solutions.[1] It is crucial to verify the

solubility and stability in your specific experimental buffer or solvent system.

Q4: Is SR 146131 sensitive to light or oxygen?

A: While specific data on the photosensitivity and oxidative stability of SR 146131 is not readily

available, it is good laboratory practice to protect solutions from light and air. Store solutions in

amber vials and consider using solvents that have been degassed.

Data Summary
Table 1: Solubility of SR 146131

Solvent/System Concentration Notes

DMSO 250 mg/mL (409.73 mM)
Ultrasonic assistance may be

required.[1][2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
2.08 mg/mL (3.41 mM)

Suspended solution; ultrasonic

assistance needed.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.08 mg/mL (3.41 mM)

Suspended solution; ultrasonic

assistance needed.[1]

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL (3.41 mM) Clear solution.[1]

Table 2: Recommended Storage Conditions

Form Temperature Duration

Solid Powder -20°C 3 years[1]

4°C 2 years[1]

In Solvent -80°C 2 years[1]

-20°C 1 year[1]
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Issue Possible Cause Recommended Action

Precipitation in stock solution

upon storage

- Exceeded solubility limit-

Temperature fluctuations

- Gently warm the solution and

sonicate to redissolve.- Ensure

proper storage temperature is

maintained.- Consider

preparing a more dilute stock

solution.

Inconsistent experimental

results

- Compound degradation-

Improper storage- Repeated

freeze-thaw cycles

- Prepare fresh stock solutions

from solid compound.- Aliquot

stock solutions to minimize

freeze-thaw cycles.- Verify

storage conditions of both solid

and solution forms.

Cloudiness or precipitation

when diluting in aqueous buffer
- Low aqueous solubility

- Increase the percentage of

organic co-solvent (e.g.,

DMSO) if tolerated by the

experimental system.- Use a

surfactant or other solubilizing

agent.- Prepare a fresh, more

dilute stock solution for direct

dilution.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh the required amount of solid SR 146131 (Molecular Weight:

610.16 g/mol ). For 1 mL of a 10 mM solution, 6.1 mg is needed.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the solid

compound.

Solubilization: Vortex the solution thoroughly. If necessary, use an ultrasonic bath to ensure

complete dissolution. Visually inspect for any undissolved particles.
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Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

amber vials. Store immediately at -80°C or -20°C.

Visualizations

Experimental Workflow for SR 146131 Solution Preparation and Use

Preparation Storage Experimental Use

Weigh Solid SR 146131 Add Anhydrous DMSO Vortex/Sonicate to Dissolve Aliquot into Vials Store at -80°C or -20°C Thaw a Single Aliquot Dilute in Experimental Buffer Perform Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and using SR 146131 solutions.
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Troubleshooting SR 146131 Stability Issues
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Caption: Decision tree for troubleshooting SR 146131 stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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